Cas no 2167543-39-5 ({1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine
• CAS No: 2167543-39-5
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• CID: 5841006
• PubChem ID: 165530241
• Update Time: 2025-06-08

{1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine
• 2167543-39-5
• {1-[(3-chloropyridin-4-yl)methyl]azetidin-2-yl}methanamine
• EN300-1282205

• Inchi： 1S/C10H14ClN3/c11-10-6-13-3-1-8(10)7-14-4-2-9(14)5-12/h1,3,6,9H,2,4-5,7,12H2
• InChI Key： GETKOSVJZFCRAS-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CN1CCC1CN

Computed Properties

• Exact Mass: 211.0876252g/mol
• Monoisotopic Mass: 211.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.2Ų

Additional information on {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine

Introduction to {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine (CAS No. 2167543-39-5)

{1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine (CAS No. 2167543-39-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine is composed of a pyridine ring substituted with a chlorine atom at the 3-position and an azetidine ring linked through a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The azetidine ring, in particular, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and Alzheimer's disease. The selective inhibition of MAO by {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine suggests its potential as a therapeutic agent for these conditions.

In addition to its neuroprotective properties, {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine has shown promising antitumor effects. Preclinical studies have reported that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its antitumor activity is thought to involve the induction of apoptosis and the inhibition of cell proliferation. These findings have sparked interest in further investigating the potential use of {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine as an anticancer agent.

The synthesis of {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine has been optimized through various synthetic routes to improve yield and purity. One commonly used method involves the reaction of 3-chloro-pyridine with an appropriate azetidine derivative followed by methylation. This approach allows for efficient production of the compound on both laboratory and industrial scales. The synthetic versatility of this method also facilitates the preparation of structurally related analogs, which can be evaluated for their biological activities and potential therapeutic applications.

The pharmacokinetic properties of {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine have been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and stability in physiological conditions, which are essential characteristics for a successful drug candidate. However, further preclinical studies are necessary to fully characterize its pharmacokinetic behavior and safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately into clinical practice.

In conclusion, {1-(3-chloropyridin-4-yl)methylazetidin-2-yl}methanamine (CAS No. 2167543-39-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development in the treatment of neurological disorders and cancer. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.